Cas no 17329-15-6 (Benzene,1,1'-(1E,3E,5E)-1,3,5-hexatriene-1,6-diylbis-)

Benzene,1,1'-(1E,3E,5E)-1,3,5-hexatriene-1,6-diylbis- structure
17329-15-6 structure
Product Name:Benzene,1,1'-(1E,3E,5E)-1,3,5-hexatriene-1,6-diylbis-
CAS No:17329-15-6
MF:C18H16
MW:232.319644927979
CID:233875
PubChem ID:5376733
Update Time:2025-04-19

Benzene,1,1'-(1E,3E,5E)-1,3,5-hexatriene-1,6-diylbis- Chemical and Physical Properties

Names and Identifiers

    • Benzene,1,1'-(1E,3E,5E)-1,3,5-hexatriene-1,6-diylbis-
    • 1,1'-[(1E,3E,5E)-1,3,5-Hexatriene-1,6-diyl]bisbenzene
    • (1E,3E,5E)-1,6-diphenyl-1,3,5-hexatriene
    • (1E,3E,5E)-1,6-Diphenylhexa-1,3,5-triene
    • all-s-trans-1,6-Diphenylhexa-1,3,5-triene
    • diphenylhexatriene
    • trans,trans,trans-1,6-diphenyl-1,3,5-hexatriene
    • HY-W013967
    • UNII-Z428QK7RTE
    • CHEBI:51594
    • EINECS 217-011-3
    • MFCD00004793
    • LS-14625
    • (6-Phenyl-1,3,5-hexatrienyl)benzene
    • Diphenylhexatriene, all-trans
    • 1,6-Diphenyl-1,3,5-hexatriene
    • 1,1'-(1E,3E,5E)-hexa-1,3,5-triene-1,6-diyldibenzene
    • PD069837
    • [(1E,3E,5E)-6-phenylhexa-1,3,5-trienyl]benzene
    • a,w-Diphenylhexatriene
    • CS-W014683
    • NSC 90479
    • 1,6-Diphenylhexatriene
    • Dicinnamyl
    • Z428QK7RTE
    • DTXSID401336583
    • E,E,E-1,6-diphenyl-1,3,5-hexatriene
    • Q955946
    • 1,6-Diphenyl-1,3,5-hexatriene, 98%
    • 1,6-Diphenyl-1,3,5-hexa-triene
    • NSC-90479
    • 1,6-Diphenyl-1,3,5-hexatriene, all-trans-
    • alpha,omega-Diphenylhexatriene
    • [(1E,3E,5E)-6-Phenyl-1,3,5-hexatrienyl]benzene
    • 1,6-Diphenylhexa-1,3,5-triene
    • Benzene, 1,1'-(1,3,5-hexatriene-1,6-diyl)bis-
    • E,E,E-1,6-diphenylhexatriene
    • BOBLSBAZCVBABY-WPWUJOAOSA-N
    • 1,3,5-Hexatriene, 1,6-diphenyl-
    • AKOS015903834
    • all-trans-1,6-Diphenyl-1,3,5-hexatriene
    • 1720-32-7
    • Dph (dye)
    • 17329-15-6
    • [(1E,3E,5E)-6-phenylhexa-1,3,5-trien-1-yl]benzene
    • .ALPHA.,.OMEGA.-DIPHENYLHEXATRIENE
    • MDL: MFCD00004793
    • Inchi: 1S/C18H16/c1(5-11-17-13-7-3-8-14-17)2-6-12-18-15-9-4-10-16-18/h1-16H/b2-1+,11-5+,12-6+
    • InChI Key: BOBLSBAZCVBABY-WPWUJOAOSA-N
    • SMILES: C1(/C=C/C=C/C=C/C2C=CC=CC=2)C=CC=CC=1

Computed Properties

  • Exact Mass: 352.16752
  • Monoisotopic Mass: 232.125200510g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 253
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 3
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.1
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 36.92
Recommended suppliers
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd